Cas no 344396-20-9 ((E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene)

(E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene is a brominated aromatic compound featuring a styryl substituent, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both bromine and methoxy groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling efficient derivatization. The conjugated styryl moiety contributes to its potential utility in materials science, particularly in the development of optoelectronic compounds. Its well-defined structure and high purity make it suitable for precise synthetic applications. This compound is particularly advantageous for researchers seeking to explore structure-activity relationships or design advanced functional materials.

(E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene structure

344396-20-9 structure

Product Name:(E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene

CAS No:344396-20-9

MF:C₁₆H₁₅BrO₂

MW:319.193104028702

MDL:MFCD24682789

CID:3945089

PubChem ID:10018825

Update Time:2025-06-10

(E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-bromo-1,3-dimethoxy-5-[(1E)-2-phenylethenyl]-
- (E)-2-broMo-1,3-diMethoxy-5-styrylbenzene
- SCHEMBL918420
- Benzene, 2-bromo-1,3-dimethoxy-5-(2-phenylethenyl)-
- 344396-20-9
- 678986-74-8
- FSAQXUUAFIIOCB-CMDGGOBGSA-N
- 2-bromo-1,3-dimethoxy-5-[(E)-2-phenylethenyl]benzene
- 3,5-dimethoxy-4-bromo-trans-stilbene
- (E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene
- MDL： MFCD24682789
- Inchi： 1S/C16H15BrO2/c1-18-14-10-13(11-15(19-2)16(14)17)9-8-12-6-4-3-5-7-12/h3-11H,1-2H3/b9-8+
- InChI Key： FSAQXUUAFIIOCB-CMDGGOBGSA-N
- SMILES： C1(OC)=CC(/C=C/C2=CC=CC=C2)=CC(OC)=C1Br

Computed Properties

Exact Mass: 318.02554Da
Monoisotopic Mass: 318.02554Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 18.5Å²

(E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E120725-250mg	(E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene	344396-20-9		250mg	$ 440.00	2022-06-05
TRC	E120725-500mg	(E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene	344396-20-9		500mg	$ 730.00	2022-06-05
Matrix Scientific	144141-1g	(E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene, 95%	344396-20-9	95%	1g	$903.00	2023-09-11
Matrix Scientific	144141-5g	(E)-2-Bromo-1,3-dimethoxy-5-styrylbenzene, 95%	344396-20-9	95%	5g	$1406.00	2023-09-11